Cas no 208462-99-1 (2,4-O-(3,4-Dimethylbenzylidene)-D-sorbitol)

2,4-O-(3,4-Dimethylbenzylidene)-D-sorbitol structure
208462-99-1 structure
Product Name:2,4-O-(3,4-Dimethylbenzylidene)-D-sorbitol
CAS No:208462-99-1
MF:C15H22O6
MW:298.331585407257
CID:66790
PubChem ID:21971286
Update Time:2025-04-18

2,4-O-(3,4-Dimethylbenzylidene)-D-sorbitol Chemical and Physical Properties

Names and Identifiers

    • 2,4-O-(3,4-Dimethylbenzylidene)-D-sorbitol
    • D-Glucitol, 2,4-O-[(3,4-diMethylphenyl)Methylene]-
    • D-Glucitol,2,4-O-[(3,4-dimethylphenyl)methylene]-
    • 2,4-O-[(3,4-Dimethylphenyl)methylene]-D-glucitol
    • SCHEMBL6130178
    • (1R)-1-[(4R,5R,6S)-2-(3,4-DIMETHYLPHENYL)-5-HYDROXY-6-(HYDROXYMETHYL)-1,3-DIOXAN-4-YL]ETHANE-1,2-DIOL
    • 208462-99-1
    • DTXSID401235636
    • Inchi: 1S/C15H22O6/c1-8-3-4-10(5-9(8)2)15-20-12(7-17)13(19)14(21-15)11(18)6-16/h3-5,11-19H,6-7H2,1-2H3/t11-,12+,13-,14-,15?/m1/s1
    • InChI Key: PQJFQFWTXROJQA-PFNKYVCDSA-N
    • SMILES: O1C(C2C=CC(C)=C(C)C=2)O[C@@H](CO)[C@H]([C@H]1[C@@H](CO)O)O

Computed Properties

  • Exact Mass: 298.14200
  • Monoisotopic Mass: 298.14163842g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 325
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 99.4Ų

Experimental Properties

  • PSA: 99.38000
  • LogP: -0.20760
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